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Compound of Interest

Compound Name: Barium permanganate

Cat. No.: B1204633 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the preparation of various

permanganate salts utilizing barium permanganate as a precursor. This method offers a

reliable pathway to synthesize high-purity permanganate salts, which are essential reagents in

various chemical syntheses and pharmaceutical development processes.

Introduction
Barium permanganate, Ba(MnO₄)₂, is a dark violet crystalline solid with moderate solubility in

water.[1] It serves as an excellent starting material for the synthesis of other permanganate

salts through metathesis (double displacement) reactions, particularly with sulfate salts. The

primary advantage of this method lies in the precipitation of highly insoluble barium sulfate,

which can be easily removed from the reaction mixture, yielding a relatively pure solution of the

desired permanganate salt.[2] This approach is particularly useful for preparing permanganate

salts of metals whose hydroxides or carbonates are not suitable for direct reaction with

permanganic acid.

Key Properties of Barium Permanganate:
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Property Value

Chemical Formula Ba(MnO₄)₂

Molar Mass 375.198 g/mol [3]

Appearance Dark violet to brown crystals[3]

Density 3.77 g/cm³

Solubility in Water 62.5 g/100 mL at 29 °C[1][3]

Decomposition Temperature 200 °C[3]

General Principle of Synthesis
The synthesis of metal permanganates using barium permanganate is based on a

precipitation reaction. An aqueous solution of barium permanganate is reacted with a solution

of a soluble metal sulfate. The barium ions (Ba²⁺) from barium permanganate and the sulfate

ions (SO₄²⁻) from the metal sulfate combine to form insoluble barium sulfate (BaSO₄), which

precipitates out of the solution. The desired metal permanganate remains dissolved in the

solution and can be isolated by filtration and subsequent evaporation of the solvent.

The general chemical equation for this reaction is:

Ba(MnO₄)₂(aq) + MSO₄(aq) → M(MnO₄)₂(aq) + BaSO₄(s)

(Note: The stoichiometry may vary depending on the charge of the metal cation M.)

Experimental Protocols
The following section outlines a general protocol for the synthesis of metal permanganates and

provides a specific example for the preparation of zinc permanganate hexahydrate.

General Protocol for the Preparation of Metal
Permanganates
This protocol can be adapted for the synthesis of various metal permanganates, including

those of ammonium, zinc, cadmium, magnesium, and nickel.[4]
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Materials:

Barium permanganate (Ba(MnO₄)₂)

The sulfate salt of the desired metal (e.g., (NH₄)₂SO₄, ZnSO₄·7H₂O, CdSO₄, MgSO₄, NiSO₄)

Deionized water

Filter paper (fine porosity)

Standard laboratory glassware (beakers, flasks, graduated cylinders)

Stirring apparatus

Heating plate (optional, for dissolving reagents)

Rotary evaporator or crystallizing dish

Workflow Diagram:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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